Cas no 18719-04-5 (3,6,9,12-Tetraazatetradecanedioicacid, 3,6,9,12-tetrakis(carboxymethyl)-, sodium salt (1:6))

3,6,9,12-Tetraazatetradecanedioicacid, 3,6,9,12-tetrakis(carboxymethyl)-, sodium salt (1:6) structure
18719-04-5 structure
Product Name:3,6,9,12-Tetraazatetradecanedioicacid, 3,6,9,12-tetrakis(carboxymethyl)-, sodium salt (1:6)
CAS No:18719-04-5
MF:C18H24N4Na6O12
MW:626.341390609741
CID:198881
PubChem ID:53384606
Update Time:2025-04-19

3,6,9,12-Tetraazatetradecanedioicacid, 3,6,9,12-tetrakis(carboxymethyl)-, sodium salt (1:6) Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12-Tetraazatetradecanedioicacid, 3,6,9,12-tetrakis(carboxymethyl)-, sodium salt (1:6)
    • TRIETHYLENETETRAMINE-N,N,N',N'',N''',N'''-HEXAACETIC ACID HEXASODIUM SALT
    • 1,4,7,10-Tetraazadecane-1,1,4,7,10,10-hexaacetic acid hexasodium salt
    • Triethylenetetraminehexaacetic acid sodium salt
    • Triethylenetetraminehexaaceticacidhexasodium
    • 3,6,9,12-Tetraazatetradecanedioic acid,3,6,9,12-tetrakis(carboxyMethyl)-, sodiuM salt(1:6)
    • 18719-04-5
    • sodium 2,5,8,11-tetrakis(carboxylatomethyl)-2,5,8,11-tetraazadodecane-1,12-dicarboxylate
    • Triethylenetetramine-n,n,n,n,n,n-hexaaceticacidhexasodiumsalt
    • Triethylenetetramine-N,N,N',N'',N''',N'''-hexaacetic acid, hexasodium salt
    • Inchi: 1S/C18H30N4O12.6Na/c23-13(24)7-19(3-5-21(9-15(27)28)10-16(29)30)1-2-20(8-14(25)26)4-6-22(11-17(31)32)12-18(33)34;;;;;;/h1-12H2,(H,23,24)(H,25,26)(H,27,28)(H,29,30)(H,31,32)(H,33,34);;;;;;/q;6*+1/p-6
    • InChI Key: XLHKARPAGGKRFC-UHFFFAOYSA-H
    • SMILES: [Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[O-]C(CN(CCN(CC(=O)[O-])CC(=O)[O-])CCN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

  • Exact Mass: 626.07800
  • Monoisotopic Mass: 626.0776879g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 15
  • Complexity: 607
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 254Ų

Experimental Properties

  • PSA: 253.74000
  • LogP: -11.30620
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